Cas no 1421445-45-5 (N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide)

• Product Name: N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide
• CAS No: 1421445-45-5
• MF: C₂₀H₁₅FN₂O₂S
• MW: 366.408706903458
• CID: 5757910
• PubChem ID: 71795528
• Update Time: 2025-05-24

N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1421445-45-5
• N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)benzofuran-2-carboxamide
• VU0542297-1
• AKOS024546358
• N-{[2-(2-FLUOROPHENYL)-4-METHYL-1,3-THIAZOL-5-YL]METHYL}-1-BENZOFURAN-2-CARBOXAMIDE
• F6261-2280
• N-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]-1-benzofuran-2-carboxamide
• N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H15FN2O2S/c1-12-18(26-20(23-12)14-7-3-4-8-15(14)21)11-22-19(24)17-10-13-6-2-5-9-16(13)25-17/h2-10H,11H2,1H3,(H,22,24)
• InChI Key： VLIKSUNGRRXVFH-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2F)=NC(C)=C1CNC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 366.08382706g/mol
• Monoisotopic Mass: 366.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.4Ų

Additional information on N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide

Research Brief on N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide (CAS: 1421445-45-5)

Recent studies on the compound N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide (CAS: 1421445-45-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of extensive research due to its promising pharmacological properties. The compound's benzofuran and thiazole moieties are known to contribute to its bioactivity, particularly in targeting specific pathways involved in disease progression.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's mechanism of action, revealing its ability to inhibit key enzymes involved in inflammatory and oncogenic pathways. The research employed in vitro and in vivo models to demonstrate the compound's efficacy in reducing tumor growth and inflammation, with minimal off-target effects. The findings suggest that N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide could serve as a lead compound for the development of new anti-cancer and anti-inflammatory drugs.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported favorable oral bioavailability and metabolic stability, making it a viable candidate for further clinical development. The study also identified potential metabolites, providing insights into the compound's metabolic pathways and potential drug-drug interactions.

In addition to its therapeutic potential, the synthesis and optimization of N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide have been a focus of recent research. A team of chemists (European Journal of Medicinal Chemistry, 2023) developed a scalable synthetic route, improving yield and purity while reducing production costs. This advancement is critical for facilitating large-scale production and future commercialization of the compound.

Despite these promising findings, challenges remain in the development of N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide. Ongoing research aims to address issues such as selectivity, toxicity, and resistance mechanisms. Collaborative efforts between academia and industry are essential to accelerate the translation of this compound from the laboratory to the clinic.

In conclusion, N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}-1-benzofuran-2-carboxamide represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated pharmacological activity, make it a valuable subject for further research and development. Continued exploration of its therapeutic potential and optimization of its properties will be crucial for its success as a future drug candidate.